tert-Butyl (1-(4-fluorophenyl)-1-oxopropan-2-yl)carbamate

• IUPAC Name: tert-butyl N-[1-(4-fluorophenyl)-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C14H18FNO3/c1-9(16-13(18)19-14(2,3)4)12(17)10-5-7-11(15)8-6-10/h5-9H,1-4H3,(H,16,18)
• InChI Key: OZFLADPELOCPRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)F)NC(=O)OC(C)(C)C
• Molecular Formula: C14H18FNO3
• Molecular Weight: 267.30 g/mol

Description

Molecular Structure Analysis

The InChI code for the closest match, “tert-Butyl (1-(4-fluorophenyl)cyclobutyl)carbamate”, is 1S/C15H20FNO2/c1-14(2,3)19-13(18)17-15(9-4-10-15)11-5-7-12(16)8-6-11/h5-8H,4,9-10H2,1-3H3,(H,17,18). This code provides a standard way to encode the compound’s molecular structure.

It is stored in a refrigerator and shipped at room temperature.

Scientific Research Applications

Synthesis and Optimization

• Synthesis Methodology

  Zhao et al. (2017) developed a rapid synthetic method for tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, an important intermediate in biologically active compounds like omisertinib. The method involves acylation, nucleophilic substitution, and reduction, yielding an 81% total yield across three steps (Zhao, Guo, Lan, & Xu, 2017).

• Efficient Chiral Inversion

  Li et al. (2015) described an efficient, high-yielding preparation of tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate, featuring a key chiral inversion step. This synthesis offers advantages in simplicity, cost, yield, and purification, relevant for industrial applications (Li, Mei, Gao, Li, Yan, & Che, 2015).

Structural Analysis and Properties

• X-ray Diffraction Studies

  The molecular structure of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was confirmed via single crystal XRD data by Sanjeevarayappa et al. (2015). The study also reported weak C‒H···O interactions and π–π stacking in its crystalline form, contributing to the understanding of its physical properties (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

• Crystal Structures

  Baillargeon et al. (2017) explored the isomorphous crystal structures of tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, providing insights into the molecular interactions in these compounds (Baillargeon, Rahem, Caron-Duval, Tremblay, Fortin, Blais, Fan, Fortin, & Dory, 2017).

Biological Evaluation

• Antibacterial and Anthelmintic Activity

  The synthesized compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate exhibited moderate anthelmintic activity, expanding the understanding of its potential biological applications (Sanjeevarayappa et al., 2015).

• Antimycobacterial Properties

  Sriram et al. (2007) synthesized and evaluated tert-butyl derivatives for their antimycobacterial properties against Mycobacterium tuberculosis, showcasing their potential in medicinal chemistry (Sriram, Senthilkumar, Dinakaran, Yogeeswari, China, & Nagaraja, 2007).

Safety and Hazards

The safety information for “tert-Butyl (1-(4-fluorophenyl)cyclobutyl)carbamate” indicates that it is harmful if swallowed and may cause respiratory irritation. It also causes severe skin burns and eye damage. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.